[1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine

• IUPAC Name: [1-(3-chlorophenyl)triazol-4-yl]methanamine
• InChI: InChI=1S/C9H9ClN4/c10-7-2-1-3-9(4-7)14-6-8(5-11)12-13-14/h1-4,6H,5,11H2
• InChI Key: SLHKZKOHFRRJMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C=C(N=N2)CN
• Molecular Formula: C9H9ClN4
• DSSTOX Substance ID: DTXSID801226685
• Molecular Weight: 208.65 g/mol
• CAS RN: 944901-36-4

Description

[1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine, also known as 4-chloro-N-(3-chlorophenyl)-1H-1,2,3-triazole-5-methanamine, is a synthetic compound that has been used in various scientific research applications. It has a molecular formula of C9H9Cl2N3 and is a colorless solid. This compound has been studied for its biochemical and physiological effects, as well as its potential applications in the laboratory.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The compound N,N-Dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine, structurally related to the requested compound, was synthesized using a 1,3-dipolar cycloaddition reaction, highlighting the involvement of triazole in complex organic syntheses (Aouine, El Hallaoui, & Alami, 2014).
• Chemical Interactions and Structure : Another compound, bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol, showcases the structural intricacies and the importance of intermolecular interactions such as O1–H1···N3′ in stabilizing molecular conformation, indicative of the nuanced interactions in triazole derivatives (Heng-Shan Dong & Guoyong Huo, 2009).

Biochemical Properties and Applications

• Enzyme Inhibition : A derivative starting from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide was used to synthesize compounds with notable lipase and α-glucosidase inhibition, demonstrating the potential therapeutic applications of these compounds in metabolic disorders (O. Bekircan, S. Ülker, & E. Menteşe, 2015).
• Optical and Nonlinear Properties : The nonlinear optical (NLO) properties of triazole Schiff bases were studied, revealing their potential in photonics and as materials with specialized optical functionalities (Soumeya Maza et al., 2020).

Material Science and Catalysis

• Surfactant and Catalysis : Amphiphilic tris(triazolyl)amines with poly(ethylene glycol) were examined as bi-functional surfactants and N donor ligands for copper-catalyzed aerobic oxidation of alcohols, illustrating the compound's utility in enhancing reaction efficiency in aqueous solutions (Vasut Nakarajouyphon et al., 2022).
• Material Synthesis and Characterization : The synthesis and structural characterization of isostructural compounds involving 1H-1,2,3-triazol-4-yl further demonstrates the chemical versatility and the importance of understanding molecular arrangements for potential material applications (B. Kariuki, B. F. Abdel-Wahab, & G. El‐Hiti, 2021).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors, indicating a potential for diverse biological activities .

Mode of Action

It’s worth noting that nitrogen-containing compounds like this one can undergo reactions with electrophiles, leading to the formation of products such as oximes .

Biochemical Pathways

Indole derivatives, which share some structural similarities, have been found to possess various biological activities, affecting pathways related to antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds have shown inhibitory activity against certain viruses .